Cas no 61826-42-4 (D-Arabinofuranose, tetraacetate)

D-Arabinofuranose, tetraacetate structure
61826-42-4 structure
Product Name:D-Arabinofuranose, tetraacetate
CAS No:61826-42-4
MF:C13H18O9
MW:318.276625156403
CID:3029284
PubChem ID:12866358
Update Time:2025-04-21

D-Arabinofuranose, tetraacetate Chemical and Physical Properties

Names and Identifiers

    • D-Arabinofuranose, tetraacetate
    • 61826-42-4
    • DTXSID201278464
    • SCHEMBL7040813
    • (3S,4R,5R)-5-(acetoxymethyl)tetrahydrofuran-2,3,4-triyl triacetate
    • D-Arabinofuranose, 1,2,3,5-tetraacetate
    • Inchi: 1S/C13H18O9/c1-6(14)18-5-10-11(19-7(2)15)12(20-8(3)16)13(22-10)21-9(4)17/h10-13H,5H2,1-4H3/t10-,11-,12+,13?/m1/s1
    • InChI Key: IHNHAHWGVLXCCI-FKJOKYEKSA-N
    • SMILES: O1C([C@H]([C@@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 318.09508215Da
  • Monoisotopic Mass: 318.09508215Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 9
  • Complexity: 458
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 114Ų
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